Cas no 112744-61-3 (1-Propanone,1-(3,4-dihydroxyphenyl)-3-(dimethylamino)-)

• Product Name: 1-Propanone,1-(3,4-dihydroxyphenyl)-3-(dimethylamino)-
• CAS No: 112744-61-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 129897
• PubChem ID: 1529096
• Update Time: 2025-04-19

1-Propanone,1-(3,4-dihydroxyphenyl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3,4-dihydroxyphenyl)-3-(dimethylamino)-
• 1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)-1-propanone
• 1-Propanone, 1-(3,4-dihydroxyphenyl)-3-(dimethylamino)- (9CI)
• 1-(3,4-dihydroxyphenyl)-3-(dimethylamino)propan-1-one
• Oprea1_643422
• 112744-61-3

• Inchi： 1S/C11H15NO3/c1-12(2)6-5-9(13)8-3-4-10(14)11(15)7-8/h3-4,7,14-15H,5-6H2,1-2H3
• InChI Key： FHLFDXGPBUQEJF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)O)O)CCN(C)C

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77